5-Chloro-3,6-diphenyl-1,2,4-triazine

• IUPAC Name: 5-chloro-3,6-diphenyl-1,2,4-triazine
• InChI: InChI=1S/C15H10ClN3/c16-14-13(11-7-3-1-4-8-11)18-19-15(17-14)12-9-5-2-6-10-12/h1-10H
• InChI Key: RMDDWZKDMIUPAG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(N=C(N=N2)C3=CC=CC=C3)Cl
• Molecular Formula: C15H10ClN3
• DSSTOX Substance ID: DTXSID80536756
• Molecular Weight: 267.71 g/mol
• CAS RN: 94398-27-3

Description

5-Chloro-3,6-diphenyl-1,2,4-triazine is a chemical compound that belongs to the class of 1,2,4-triazines. It is structurally similar to 2-Chloro-4,6-diphenyl-1,3,5-triazine, which is a white crystalline solid with moderate stability and solubility in organic solvents.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a triazine ring substituted with two phenyl groups and a chlorine atom. The triazine ring is essentially planar, and the phenyl substituents are inclined to its mean plane.

Chemical Reactions Analysis

Triazines, including this compound, undergo a variety of organic transformations, including electrophilic addition, coupling, nucleophilic displacement, and intramolecular cyclization. They can also participate in [4+2] cycloaddition and multicomponent one-pot reactions.

Scientific Research Applications

Chemical Synthesis and Molecular Structure

• The compound has been involved in various chemical syntheses, such as its reaction with isobutyronitrile, leading to unexpected covalent addition products. This highlights its reactivity and potential in organic synthesis (Wolińska et al., 2012).
• In another study, its behavior with alkylmagnesium halides and in the Mannich reaction was explored, showcasing its versatility in different chemical reactions (Mustafa et al., 1970).

Biological Significance

• A study on 5,6-diphenyl-1,2,4-triazine derivatives revealed their potential as inhibitors of blood platelet aggregation, indicating a possible role in cardiovascular research (Konno et al., 1992).

Materials Science and Corrosion Inhibition

• Triazine derivatives, including 5-Chloro-3,6-diphenyl-1,2,4-triazine, have shown significant effectiveness in corrosion inhibition, particularly for metals like mild steel in acidic environments. This application is crucial in industrial settings where corrosion is a major concern (Singh et al., 2018).

Coordination Chemistry

• The compound has been used in coordination studies with metals like copper, demonstrating its potential in the development of new metal complexes. Such complexes are vital in catalysis and material science (Machura et al., 2008).

Pharmaceutical Research

• Its derivatives have shown anti-inflammatory properties in animal models, suggesting its potential use in developing new anti-inflammatory drugs (Saxena et al., 1994).

Antimicrobial Activity

• Some new polyheterocyclic systems containing 1,2,4-triazine moiety, including this compound, have been synthesized and evaluated for antimicrobial activity, marking its importance in the search for new antimicrobial agents (Abdel-Monem, 2010).

Future Directions

The future directions for the study and application of 5-Chloro-3,6-diphenyl-1,2,4-triazine and similar compounds include their potential use in various fields such as the production of herbicides, polymer photostabilisers, and their applications in different fields of chemical biology.

Mechanism of Action

Target of Action

Triazine derivatives are known to interact with various biological targets, including enzymes and receptors, depending on their substitution patterns .

Mode of Action

It’s known that triazine compounds can act as electron-deficient dienes in inverse electron demand diels alder reactions . This suggests that 5-Chloro-3,6-diphenyl-1,2,4-triazine might interact with its targets through electron transfer processes.

Biochemical Pathways

Triazine derivatives have been used in the synthesis of novel bipolar host materials for highly efficient phosphorescent oleds . This suggests that the compound may influence electron transport pathways in these systems.

Pharmacokinetics

The compound is known to be a solid at room temperature and soluble in toluene , which could influence its absorption and distribution in biological systems.

Result of Action

Given its use in the synthesis of materials for oleds , it may influence electron transport and light emission processes at the molecular level.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the compound should be stored in a dark place and sealed in dry conditions to maintain its stability . Furthermore, its solubility in toluene suggests that its action and efficacy could be influenced by the presence of organic solvents .